3-({1-[(2-oxo-1,3-oxazolidin-3-yl)acetyl]pyrrolidin-3-yl}methyl)benzamide

• IUPAC Name: 3-[[1-[2-(2-oxo-1,3-oxazolidin-3-yl)acetyl]pyrrolidin-3-yl]methyl]benzamide
• InChI: InChI=1S/C17H21N3O4/c18-16(22)14-3-1-2-12(9-14)8-13-4-5-19(10-13)15(21)11-20-6-7-24-17(20)23/h1-3,9,13H,4-8,10-11H2,(H2,18,22)
• InChI Key: PIVHOMREYZPUBL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CC2=CC(=CC=C2)C(=O)N)C(=O)CN3CCOC3=O
• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol

Description

3-({1-[(2-oxo-1,3-oxazolidin-3-yl)acetyl]pyrrolidin-3-yl}methyl)benzamide (referred to as Compound A in The compound has been shown to exhibit promising pharmacological properties, making it a valuable tool for researchers in various fields.

Scientific Research Applications

Structural Studies

Oxazolidinones, including derivatives similar to the specified compound, have been studied for their potent activity against various bacterial species, particularly vancomycin-resistant Staphylococcus aureus (VRSA). Structural studies using NMR spectroscopy and molecular dynamics simulations have revealed isomeric distributions and conformational heterogeneity in these compounds, attributed to the rotation of attached groups, which is crucial for understanding their biological activity and developing new antibiotics (Park et al., 2000).

Biological Activities

Antimicrobial Activity

Several derivatives related to the mentioned compound have been synthesized and evaluated for their antimicrobial properties. Research has focused on developing compounds with significant antibacterial and antifungal activities. Studies have shown that modifications to the core structure can lead to compounds with good activity against pathogens, comparable to standard drugs like Prednisolone® (Amr et al., 2007).

Anti-inflammatory Activity

Compounds incorporating the oxazolidinone moiety and related structures have been investigated for their anti-inflammatory effects. Through the synthesis of novel heterocyclic systems fused to thiophene moieties and testing their pharmacological effects, researchers have identified compounds with promising anti-inflammatory activities (Amr et al., 2007).